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Compound of Interest

Compound Name: Bromodomain inhibitor-12

Cat. No.: B12373075

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive information on the solubility and stability of Bromodomain
inhibitor-12 (also known as I-BET-762 and GSK525762A).

Frequently Asked Questions (FAQS)

Q1: What is Bromodomain inhibitor-127?

Bromodomain inhibitor-12 (I-BET-762/GSK525762A) is a potent and selective small
molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2,
BRD3, and BRD4).[1][2] It functions by binding to the acetylated lysine recognition motifs on
the bromodomains of BET proteins, which prevents their interaction with acetylated histones.[1]
[2] This disruption of protein-protein interaction leads to the downregulation of target genes,
including the critical oncogene MYC.[1] Consequently, I-BET-762 has been shown to inhibit cell
proliferation and induce cell death in various cancer cell lines.[1]

Q2: What are the primary applications of Bromodomain inhibitor-12 in research?

I-BET-762 is primarily used in cancer research and inflammation studies. Its ability to
downregulate MYC makes it a valuable tool for investigating MYC-dependent cancers.[3][4][5]
[6] Additionally, it has demonstrated anti-inflammatory properties by suppressing the expression
of pro-inflammatory genes in macrophages.[1]

Q3: How should | store Bromodomain inhibitor-12?
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Proper storage is crucial to maintain the potency and stability of I-BET-762. Recommendations
from various suppliers are summarized below:

Storage ]
Form Duration Notes
Temperature

N Store in a desiccated
Lyophilized Powder -20°C Up to 4 years )
environment.[1]

_ Aliquot to avoid
In Solution (DMSO or

-20°C Up to 3 months multiple freeze-thaw
Ethanol)
cycles.[1]
In Solution (DMSO or For longer-term
-80°C Up to 6 months )
Ethanol) storage of solutions.

Solubility Data

The solubility of Bromodomain inhibitor-12 can vary slightly between suppliers and batches.
It is highly soluble in DMSO and ethanol but poorly soluble in water.
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Molar
Solvent Solubility Concentration Notes
(approx.)
Ultrasonic treatment
may be needed for
10 mg/mL - 200 higher concentrations.
DMSO 23.6 MM - 471.8 mM
mg/mL Use freshly opened
DMSO as it is
hygroscopic.
~25 mg/mL - 85
Ethanol ~59.0 mM - 200.5 mM
mg/mL
Insoluble (<0.1
Water <0.24 mM
mg/mL)
Requires sonication
1M HCI 100 mg/mL 235.9 mM

and pH adjustment.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh 5 mg of lyophilized I-BET-762 powder.
» Solvent Addition: Add 1.17 mL of high-purity, anhydrous DMSO to the vial.[1]

» Dissolution: Vortex or sonicate the solution gently until the powder is completely dissolved.
Ensure there are no visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months or at -80°C for up
to 6 months.[1]

General Protocol for Assessing Compound Solubility
(Qualitative)
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This protocol provides a general workflow for determining the approximate solubility of a
compound like I-BET-762 in a specific solvent.

Solubility Assessment Workflow

Gtart: Weigh Compoun(D
(Add small, precise volume of solvenD
(Vortex/Sonicate until dissolved)

Observe for particulates)

If particulates remain If fully dissolved

Note point of precipitation (saturationD Gdd more compound in known increments)

:

Calculate approximate solubility (mg/mLD

End

Click to download full resolution via product page

Caption: Workflow for qualitative solubility assessment.
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General Protocol for Assessing Compound Stability in
Solution (HPLC-Based)

This protocol outlines a general method for evaluating the stability of I-BET-762 in a chosen

solvent over time.
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Stability Assessment Workflow

Prepare fresh solution of known concentration

l

Timepoint 0: Analyze by HPLC (Peak Area)

:

(Store aliquots at desired conditions (e.g., RT, 4°C, -20°CD

:

Gnalyze aliquots at defined time intervals (e.g., 24h, 48h, 1 weekD

Continue for duration of study

Compare peak area of parent compound to Timepoint 0

(Calculate % degradation over time)

End
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I-BET-762 Mechanism of Action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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